Cas no 62128-30-7 (3-benzoyl-1-methyl-1H-pyrrole)

3-Benzoyl-1-methyl-1H-pyrrole is a heterocyclic compound featuring a benzoyl group attached to the 3-position of a 1-methylpyrrole scaffold. This structure imparts unique reactivity and functional versatility, making it valuable in organic synthesis and pharmaceutical intermediates. The compound’s electron-rich pyrrole ring enhances its utility in nucleophilic substitution and cross-coupling reactions, while the benzoyl moiety provides a handle for further derivatization. Its stability under standard conditions and compatibility with a range of reagents make it a practical choice for constructing complex molecular architectures. The methyl group at the 1-position further improves solubility and handling in synthetic workflows.

3-benzoyl-1-methyl-1H-pyrrole structure

Product Name:3-benzoyl-1-methyl-1H-pyrrole

CAS No:62128-30-7

MF:C₁₂H₁₁NO

MW:185.221843004227

MDL:MFCD17010003

CID:457125

PubChem ID:10856186

Update Time:2025-05-20

3-benzoyl-1-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

- Methanone, (1-methyl-1H-pyrrol-3-yl)phenyl-
- (1-methylpyrrol-3-yl)-phenylmethanone
- 3-benzoyl-1-methyl-1H-pyrrole
- DTXSID20446022
- AKOS022536510
- 62128-30-7
- (1-Methyl-1H-pyrrol-3-yl)(phenyl)methanone
- CS-0454307
- (1-METHYL-PYRROL-3-YL)(PHENYL)METHANONE
- SCHEMBL11728665
- MB69076
- MDL： MFCD17010003
- Inchi： 1S/C12H11NO/c1-13-8-7-11(9-13)12(14)10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key： SUBYPQWCOVUWJI-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1C=CN(C)C=1

Computed Properties

Exact Mass: 185.08413
Monoisotopic Mass: 185.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 22Å²

Experimental Properties

Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 90-93 ºC (methanol )
Solubility: Very slightly soluble (0.3 g/l) (25 º C),
PSA: 22

3-benzoyl-1-methyl-1H-pyrrole Pricemore >>

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